Cas no 1443343-55-2 (cyclopropyl-[3-(1,1,2,2-tetrafluoroethoxy)phenyl]methanol)

• Product Name: cyclopropyl-[3-(1,1,2,2-tetrafluoroethoxy)phenyl]methanol
• CAS No: 1443343-55-2
• MF: C₁₂H₁₂F₄O₂
• MW: 264.216097831726
• MDL: MFCD23143047
• CID: 5180211
• Update Time: 2025-11-01

cyclopropyl-[3-(1,1,2,2-tetrafluoroethoxy)phenyl]methanol Chemical and Physical Properties

Names and Identifiers

• cyclopropyl-[3-(1,1,2,2-tetrafluoroethoxy)phenyl]methanol

• MDL： MFCD23143047
• Inchi： 1S/C12H12F4O2/c13-11(14)12(15,16)18-9-3-1-2-8(6-9)10(17)7-4-5-7/h1-3,6-7,10-11,17H,4-5H2
• InChI Key： KTLZZWOABBSWRK-UHFFFAOYSA-N
• SMILES： C(C1CC1)(C1=CC=CC(OC(F)(F)C(F)F)=C1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on cyclopropyl-[3-(1,1,2,2-tetrafluoroethoxy)phenyl]methanol

CAS No. 1443343-55-2: Cyclopropyl-[3-(1,1,2,2-Tetrafluoroethoxy)phenyl]Methanol

Cyclopropyl-[3-(1,1,2,2-tetrafluoroethoxy)phenyl]methanol, identified by the CAS registry number 1443343-55-2, is a highly specialized organic compound with unique chemical properties and potential applications in various fields. This compound belongs to the class of phenolic alcohols and features a cyclopropyl group attached to a phenyl ring substituted with a tetrafluoroethoxy moiety. The structure of this molecule is characterized by its cyclopropane ring, which introduces strain and reactivity into the system, making it an interesting subject for both academic and industrial research.

The synthesis of cyclopropyl-[3-(1,1,2,2-tetrafluoroethoxy)phenyl]methanol typically involves multi-step organic reactions. One common approach is the nucleophilic substitution of a suitable tetrafluoroethyl ether intermediate with a cyclopropane-containing nucleophile. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to facilitate the construction of the phenolic ether moiety with high yields and purity.

One of the most promising applications of this compound lies in its potential as an intermediate in pharmaceutical chemistry. The presence of both fluorinated and cyclopropane groups makes it a versatile building block for drug discovery programs targeting various therapeutic areas. Recent studies have highlighted its role in modulating cellular signaling pathways associated with inflammation and cancer. For example, researchers have demonstrated that derivatives of this compound can inhibit key enzymes involved in the NF-κB pathway, which is implicated in chronic inflammatory diseases.

In addition to its pharmaceutical applications, cyclopropyl-[3-(1,1,2,2-tetrafluoroethoxy)phenyl]methanol has shown potential in materials science. Its unique electronic properties make it a candidate for use in advanced polymers and coatings. A recent study published in the Journal of Materials Chemistry reported that incorporating this compound into polyurethane formulations enhances their thermal stability and mechanical strength. This finding opens new avenues for its application in high-performance materials used in aerospace and automotive industries.

The chemical stability and reactivity of this compound are influenced by its structural features. The electron-withdrawing tetrafluoroethoxy group increases the acidity of the phenolic hydroxyl group, making it more susceptible to nucleophilic attack. This property has been exploited in various organic transformations, such as Williamson ether synthesis and Mitsunobu reactions. Furthermore, the strained cyclopropane ring imparts unique reactivity patterns that are being explored for use in click chemistry applications.

From an environmental standpoint, understanding the fate and behavior of cyclopropyl-[3-(1,1,2,2-tetrafluoroethoxy)phenyl]methanol is crucial for assessing its potential impact on ecosystems. Recent toxicological studies have shown that while this compound exhibits moderate acute toxicity to aquatic organisms at high concentrations, its persistence in natural environments is relatively low due to rapid biodegradation under aerobic conditions.

In conclusion, CAS No. 1443343-55-2 represents a versatile and intriguing molecule with diverse applications across multiple disciplines. Its unique chemical structure provides opportunities for innovation in pharmaceuticals, materials science, and organic synthesis. As research continues to uncover new properties and uses for this compound